molecular formula C18H16O7 B11041201 methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate

methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate

Cat. No.: B11041201
M. Wt: 344.3 g/mol
InChI Key: CSVZLRFYXOSJBI-UHFFFAOYSA-N
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Description

Methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate is a complex organic compound with an intriguing structure. Let’s break it down:

  • The core structure consists of a furo[3,2-c]pyran ring system, which contains a fused furan and pyran ring.
  • The substituents include a methyl group at position 6, a phenyl group with a methoxycarbonyl (ester) functional group at position 3, and a carboxylate group at position 2.

Preparation Methods

Synthetic Routes:

    Diazotization and Coupling Approach:

Industrial Production:

  • Information on large-scale industrial production methods for this specific compound is limited. the synthetic routes mentioned above can be adapted for industrial scale-up.

Chemical Reactions Analysis

    Reactivity: The compound can undergo various reactions due to its functional groups.

    Common Reagents and Conditions:

    Major Products:

Scientific Research Applications

    Chemistry: The compound’s unique structure makes it interesting for synthetic chemists exploring novel ring systems.

    Biology and Medicine: Investigate its potential as a bioactive molecule (e.g., anticancer, antimicrobial, or anti-inflammatory properties).

    Industry: Explore applications in materials science or drug development.

Mechanism of Action

    Targets: Identify molecular targets (e.g., enzymes, receptors) affected by this compound.

    Pathways: Investigate signaling pathways influenced by its interactions.

Comparison with Similar Compounds

    Uniqueness: Highlight its distinctive features compared to other furo[3,2-c]pyran derivatives.

    Similar Compounds: Explore related compounds, such as other furo[3,2-c]pyran derivatives or phenylhydrazonocyclohexanones.

Properties

Molecular Formula

C18H16O7

Molecular Weight

344.3 g/mol

IUPAC Name

methyl 3-(4-methoxycarbonylphenyl)-6-methyl-4-oxo-2,3-dihydrofuro[3,2-c]pyran-2-carboxylate

InChI

InChI=1S/C18H16O7/c1-9-8-12-14(17(20)24-9)13(15(25-12)18(21)23-3)10-4-6-11(7-5-10)16(19)22-2/h4-8,13,15H,1-3H3

InChI Key

CSVZLRFYXOSJBI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C(C(O2)C(=O)OC)C3=CC=C(C=C3)C(=O)OC)C(=O)O1

Origin of Product

United States

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